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Compound of Interest

Compound Name: o-Fluoroacetophenone

Cat. No.: B1202908 Get Quote

o-Fluoroacetophenone, also known as 1-(2-fluorophenyl)ethanone, is a colorless to pale

yellow liquid under standard conditions.[1][3] Its importance in synthesis is primarily due to the

electron-withdrawing nature of the fluorine atom, which influences the reactivity of the adjacent

acetyl group and the aromatic ring. This unique electronic profile is leveraged in various

synthetic transformations.

Key Chemical Properties:

CAS Number: 445-27-2[4]

Molecular Formula: C₈H₇FO[4]

Molecular Weight: 138.14 g/mol [1][5]

Boiling Point: ~187-189 °C[5]

Density: ~1.137 g/mL at 20 °C[5]

Its application as a starting reagent is well-documented, for instance, in the synthesis of the

alkaloid ascididemin and other complex heterocyclic systems.[5][6][7] Given its role as a

foundational intermediate, the purity profile of the supplied o-Fluoroacetophenone is not a

trivial detail; it is a critical parameter that can dictate the success, yield, and purity of a multi-

step synthesis.[8]
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Supplier Landscape: A Comparative Analysis
Selecting a supplier involves more than comparing prices. For research chemicals,

consistency, purity, and the quality of documentation are critical. The following table

summarizes offerings from several established suppliers, providing a starting point for

evaluation.
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Supplier
Product
Name/Num
ber

Stated
Purity (%)

Analytical
Method

Key
Documentat
ion

Notes

Sigma-

Aldrich

(Merck)

2′-

Fluoroacetop

henone

(183717)

97% Not specified SDS

A widely used

grade for

general

synthesis.[5]

Thermo

Scientific

2'-

Fluoroacetop

henone

(A14622)

97% GC (≥96.0%)
Specification

Sheet, SDS

Formerly an

Alfa Aesar

product; good

for standard

applications.

[6][9]

Chem-Impex

2'-

Fluoroacetop

henone

(01859)

≥ 99% GC
SDS, PS,

COA

Offers a high-

purity grade

suitable for

pharmaceutic

al

development.

[1]

Apollo

Scientific

2'-

Fluoroacetop

henone

(PC3360)

98% Not specified

MSDS,

Typical COA,

FTIR

Provides

access to

batch-specific

COAs upon

request.[10]

Ruifu

Chemical

2′-

Fluoroacetop

henone

>98.0% GC
COA

(available)

Marketed as

a

pharmaceutic

al

intermediate,

e.g., for

Vonoprazan

Fumarate.[3]
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Synquest

Labs

2-

Fluoroacetop

henone

(2121-3-03)

Not specified Not specified SDS

Provides

detailed

handling and

storage

information.

[11]

Causality in Supplier Selection: The choice between a 97% and a >99% pure grade is dictated

by the sensitivity of your reaction. For early-stage discovery or reactions where purification is

straightforward, a lower-grade material may be cost-effective. However, for late-stage

synthesis, cGMP (Current Good Manufacturing Practice) applications, or reactions sensitive to

isomeric impurities (such as 3'- or 4'-fluoroacetophenone), a high-purity, well-characterized

material from a supplier like Chem-Impex is essential. The presence of these isomers can lead

to complex purification challenges and the generation of undesired, difficult-to-separate

byproducts.

The Self-Validating System: Incoming Quality
Control Protocol
Relying solely on a supplier's Certificate of Analysis (COA) without internal verification

introduces unacceptable risk into a research program. The COA is a statement of quality at the

time of the supplier's analysis, but it does not account for potential degradation during shipping

or storage. Establishing a routine incoming quality control (QC) check is a self-validating

process that ensures the material meets the standards required for your specific application.

The workflow below illustrates the critical decision points from supplier identification to the

release of the chemical for research use.
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Phase 1: Sourcing & Procurement

Phase 2: Internal Qualification

Identify Potential Suppliers

Request & Review Documentation
(SDS, COA, Purity Specs)

Evaluate Purity, Price,
& Availability

Place Trial Order

Receive Chemical

Execute Incoming QC Protocol
(Visual, Documentation, Analytical)

Compare Results to COA
& Internal Specs

Release for Research Use

Pass

Reject Batch &
Contact Supplier

Fail

Click to download full resolution via product page

Caption: Supplier Qualification and Batch Verification Workflow.
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Experimental Protocol: QC Verification of o-Fluoroacetophenone

This protocol outlines a standard procedure using Gas Chromatography-Mass Spectrometry

(GC-MS), a common and effective method for assessing the purity of volatile organic

compounds like aromatic ketones.

Objective: To verify the identity and purity of an incoming batch of o-Fluoroacetophenone
against the supplier's COA.

Materials:

o-Fluoroacetophenone sample

High-purity solvent (e.g., Dichloromethane or Ethyl Acetate, HPLC grade)

Volumetric flasks (10 mL)

Micropipettes

GC vials with septa

GC-MS system with a suitable non-polar or medium-polarity column (e.g., DB-5ms or

equivalent)

Methodology:

Visual Inspection:

Carefully observe the material. It should be a clear, colorless to pale yellow liquid.[1][3]

Note any significant color deviation, cloudiness, or presence of solid matter.

Documentation Review:

Compare the received COA with your purchase specifications. Verify the batch number,

stated purity, and the analytical method used (e.g., GC). Ensure the structure and CAS

number match o-Fluoroacetophenone (445-27-2).

Sample Preparation:
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Prepare a stock solution by accurately weighing ~10 mg of o-Fluoroacetophenone into a

10 mL volumetric flask.

Dissolve and dilute to the mark with the chosen solvent. This creates a ~1 mg/mL solution.

Prepare a working solution by performing a further 1:100 dilution of the stock solution in a

separate volumetric flask. The final concentration will be ~10 µg/mL.

Transfer the working solution to a GC vial for analysis.

Rationale: Serial dilution ensures the concentration is within the linear dynamic range of

the mass spectrometer detector, preventing signal saturation and allowing for accurate

quantification of minor impurities.

GC-MS Analysis:

Injection: Inject 1 µL of the working solution into the GC-MS.

GC Conditions (Example):

Inlet Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 250 °C at 15 °C/min, hold for

5 minutes.

Carrier Gas: Helium, constant flow.

MS Conditions (Example):

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from 40 to 300 m/z.

Rationale: The temperature ramp separates components based on their boiling points.

Lower boiling point impurities will elute first, followed by the main compound, and then

higher boiling point impurities. EI is a standard ionization technique that produces a

reproducible fragmentation pattern, acting as a "fingerprint" for identification.
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Data Interpretation:

Identity Confirmation: Examine the mass spectrum of the major peak. It should match the

known fragmentation pattern of o-Fluoroacetophenone, with characteristic ions at m/z

138 (molecular ion), 123 (loss of -CH₃), and 95 (loss of -COCH₃).[4]

Purity Assessment: Integrate all peaks in the chromatogram. Calculate the area

percentage of the main o-Fluoroacetophenone peak. This should be consistent with the

purity stated on the COA (e.g., >98%).

Impurity Profile: Scrutinize any smaller peaks. Pay close attention to peaks with the same

molecular weight (m/z 138) but different retention times, as these could be positional

isomers (m- or p-fluoroacetophenone). Compare their mass spectra to library data for

tentative identification.

Safe Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring

laboratory safety. Information is derived from standard Safety Data Sheets (SDS).[11][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[11][13]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[11][13]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[11][13]

Handling Procedures:

Always work in a well-ventilated area, preferably inside a chemical fume hood, to avoid

inhalation of vapors.[12][13]

Avoid contact with skin and eyes.[12]

Keep away from sources of ignition, as the material is a combustible liquid.[5][12]

Use measures to prevent the buildup of electrostatic charge.[12]
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[11][12]

Keep the container tightly closed to prevent moisture absorption and contamination.[6][12]

Store away from incompatible materials, particularly strong oxidizing agents.[6][11]

The workflow for safe chemical handling is a continuous cycle of assessment and control.

Safe Handling & Use Workflow

Assess Risks
(Review SDS)

Select & Don PPE
(Goggles, Gloves, Coat)

Cycle for next use

Handle in Fume Hood
Cycle for next use Store Properly

(Cool, Dry, Sealed)
Cycle for next use

Dispose of Waste
(Follow Regulations)Cycle for next use

Cycle for next use

Click to download full resolution via product page

Caption: Continuous Cycle of Safe Chemical Handling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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